Cas no 83348-25-8 (methyl (1S,4aS,5S,6R,7S,7aR)-5,6-bis(acetyloxy)-1-(beta-D-glucopyranosyloxy)-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate)

• Product Name: methyl (1S,4aS,5S,6R,7S,7aR)-5,6-bis(acetyloxy)-1-(beta-D-glucopyranosyloxy)-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• CAS No: 83348-25-8
• MF: C₂₁H₃₀O₁₃
• MW: 490.455108165741
• CID: 1808112
• PubChem ID: 158499
• Update Time: 2025-04-21

methyl (1S,4aS,5S,6R,7S,7aR)-5,6-bis(acetyloxy)-1-(beta-D-glucopyranosyloxy)-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1S,4aS,5S,6R,7S,7aR)-5,6-bis(acetyloxy)-1-(beta-D-glucopyranosyloxy)-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• Cyclopenta(c)pyran-4-carboxylic acid, 5,6-bis(acetyloxy)-1-(beta-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methyl-, methyl ester, (1S,4aS,5S,6R,7S,7aR)-
• 83348-25-8
• Methyl 5,6-bis(acetyloxy)-1-(hexopyranosyloxy)-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• Barbatoside
• DTXSID101003335

• Inchi： 1S/C21H30O13/c1-7-12-13(18(32-9(3)24)17(7)31-8(2)23)10(19(28)29-4)6-30-20(12)34-21-16(27)15(26)14(25)11(5-22)33-21/h6-7,11-18,20-22,25-27H,5H2,1-4H3
• InChI Key： LBSSFVCNVYMGJT-UHFFFAOYSA-N
• SMILES： COC(C1C2C(C(C(C2OC(=O)C)OC(=O)C)C)C(OC2C(O)C(O)C(O)C(CO)O2)OC=1)=O

Computed Properties

• Exact Mass: 490.16864101g/mol
• Monoisotopic Mass: 490.16864101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 188Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides